Cas no 2055840-08-7 (3-methylmorpholine-3-carboxylic acid Hydrochloride)

• Product Name: 3-methylmorpholine-3-carboxylic acid Hydrochloride
• CAS No: 2055840-08-7
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD30530473
• CID: 5142778
• Update Time: 2026-03-03

3-methylmorpholine-3-carboxylic acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 3-methyl-, hydrochloride
• 3-methylmorpholine-3-carboxylic acid Hydrochloride

• MDL： MFCD30530473
• Inchi： 1S/C6H11NO3.ClH/c1-6(5(8)9)4-10-3-2-7-6;/h7H,2-4H2,1H3,(H,8,9);1H
• InChI Key： AYIGRBUPBGQFCU-UHFFFAOYSA-N
• SMILES： C(C1(NCCOC1)C)(=O)O.Cl

Additional information on 3-methylmorpholine-3-carboxylic acid Hydrochloride

Recent Advances in the Application of 3-methylmorpholine-3-carboxylic acid Hydrochloride (CAS: 2055840-08-7) in Chemical Biology and Pharmaceutical Research

The compound 3-methylmorpholine-3-carboxylic acid Hydrochloride (CAS: 2055840-08-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by a morpholine ring substituted with a carboxylic acid group and a methyl group at the 3-position, has garnered significant attention for its potential applications in drug discovery and development. Recent studies have explored its utility as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3-methylmorpholine-3-carboxylic acid Hydrochloride derivatives as selective inhibitors of phosphodiesterase 4 (PDE4), an important target for inflammatory diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's potency, achieving nanomolar inhibitory activity while maintaining good pharmacokinetic properties. The hydrochloride salt form (CAS: 2055840-08-7) was particularly noted for its improved solubility and stability compared to the free base form.

In the field of antimicrobial research, a recent breakthrough published in ACS Infectious Diseases (2024) reported novel derivatives of 3-methylmorpholine-3-carboxylic acid Hydrochloride showing potent activity against drug-resistant Gram-positive bacteria. The study employed molecular docking simulations to elucidate the binding mode of these compounds to bacterial topoisomerase IV, providing valuable insights for further optimization. The hydrochloride salt (CAS: 2055840-08-7) was crucial for enhancing the compounds' bioavailability in in vivo models.

Another significant application was reported in Nature Chemical Biology (2023), where researchers developed 3-methylmorpholine-3-carboxylic acid Hydrochloride-based PROTACs (proteolysis-targeting chimeras) for targeted protein degradation. The morpholine core served as an ideal linker component due to its metabolic stability and favorable physicochemical properties. The hydrochloride form (CAS: 2055840-08-7) facilitated the synthesis and purification of these complex molecules while maintaining their biological activity.

Recent synthetic methodology developments have also expanded the utility of 3-methylmorpholine-3-carboxylic acid Hydrochloride. A 2024 Organic Letters publication described an efficient asymmetric synthesis route for this compound, enabling access to enantiomerically pure material for chiral drug development. The hydrochloride salt (CAS: 2055840-08-7) proved essential for controlling crystallization and obtaining high enantiomeric excess in the final product.

Looking forward, the unique properties of 3-methylmorpholine-3-carboxylic acid Hydrochloride (CAS: 2055840-08-7) position it as a valuable tool in medicinal chemistry. Its applications span from traditional small molecule drug discovery to emerging modalities like targeted protein degradation and covalent inhibitors. Ongoing research continues to explore its potential in addressing challenging therapeutic targets, with several derivatives currently in preclinical development for various indications including inflammatory diseases, infectious diseases, and oncology.